Cas no 941988-52-9 (N-(4-fluorophenyl)-2-(phenylcarbamoyl)amino-1,3-thiazole-4-carboxamide)

• Product Name: N-(4-fluorophenyl)-2-(phenylcarbamoyl)amino-1,3-thiazole-4-carboxamide
• CAS No: 941988-52-9
• MF: C₁₇H₁₃FN₄O₂S
• MW: 356.374125242233
• CID: 6001510
• PubChem ID: 16948194
• Update Time: 2025-05-23

N-(4-fluorophenyl)-2-(phenylcarbamoyl)amino-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)-2-(phenylcarbamoyl)amino-1,3-thiazole-4-carboxamide
• 4-Thiazolecarboxamide, N-(4-fluorophenyl)-2-[[(phenylamino)carbonyl]amino]-
• 941988-52-9
• N-(4-fluorophenyl)-2-(phenylcarbamoylamino)-1,3-thiazole-4-carboxamide
• AKOS024647865
• N-(4-fluorophenyl)-2-[(phenylcarbamoyl)amino]-1,3-thiazole-4-carboxamide
• N-(4-fluorophenyl)-2-(3-phenylureido)thiazole-4-carboxamide
• F2432-0074

• Inchi： 1S/C17H13FN4O2S/c18-11-6-8-13(9-7-11)19-15(23)14-10-25-17(21-14)22-16(24)20-12-4-2-1-3-5-12/h1-10H,(H,19,23)(H2,20,21,22,24)
• InChI Key： UBSYATYDUDCSSL-UHFFFAOYSA-N
• SMILES： S1C=C(C(NC2=CC=C(F)C=C2)=O)N=C1NC(NC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 356.07432501g/mol
• Monoisotopic Mass: 356.07432501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: 1.512±0.06 g/cm3(Predicted)
• pka: 0.02±0.70(Predicted)

Additional information on N-(4-fluorophenyl)-2-(phenylcarbamoyl)amino-1,3-thiazole-4-carboxamide

N-(4-Fluorophenyl)-2-(Phenylcarbamoyl)Amino-1,3-Thiazole-4-Carboxamide: A Comprehensive Overview

N-(4-Fluorophenyl)-2-(Phenylcarbamoyl)Amino-1,3-Thiazole-4-Carboxamide, also known by its CAS number 941988-52-9, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of thiazoles, which are five-membered heterocyclic compounds containing sulfur and nitrogen atoms. The structure of this compound is characterized by a thiazole ring system substituted with a phenyl group at position 4 and a phenylcarbamoylamino group at position 2. The presence of a fluorine atom on the phenyl ring further enhances its chemical properties, making it a valuable molecule for research and development.

The synthesis of N-(4-Fluorophenyl)-2-(Phenylcarbamoyl)Amino-1,3-Thiazole-4-Carboxamide involves a series of intricate chemical reactions, including nucleophilic substitutions, condensations, and coupling reactions. The precise control of reaction conditions, such as temperature, pH, and solvent systems, is crucial to achieve the desired product with high purity and yield. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly synthesis routes for this compound.

One of the most promising applications of this compound lies in its potential as a drug candidate. Thiazoles are known for their diverse biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. Studies have shown that N-(4-Fluorophenyl)-2-(Phenylcarbamoyl)Amino-1,3-Thiazole-4-Carboxamide exhibits significant activity against various cancer cell lines due to its ability to inhibit key enzymes involved in cell proliferation and apoptosis. Furthermore, its fluorinated substituent enhances its bioavailability and stability in vivo, making it an attractive candidate for drug development.

In addition to its pharmacological applications, this compound has also been explored for its potential in materials science. The thiazole ring system is known to exhibit interesting electronic properties, which make it suitable for use in organic electronics and optoelectronic devices. Recent research has focused on incorporating this compound into polymer matrices to improve their conductivity and mechanical properties. The fluorinated phenyl group further enhances the thermal stability of the resulting materials, making them ideal for high-performance applications.

The structural versatility of N-(4-Fluorophenyl)-2-(Phenylcarbamoyl)Amino-1,3-Thiazole-4-Carboxamide also makes it a valuable tool in combinatorial chemistry and high-throughput screening. Its ability to form hydrogen bonds and engage in π–π interactions allows it to interact with a wide range of biological targets. This property has been exploited in the development of new drug delivery systems and imaging agents.

Recent studies have also highlighted the potential of this compound in addressing emerging challenges in healthcare. For instance, its ability to modulate cellular signaling pathways has been investigated in the context of neurodegenerative diseases such as Alzheimer's disease. Preclinical data suggest that it may offer protection against oxidative stress and neuronal damage, providing a new avenue for therapeutic intervention.

In conclusion, N-(4-Fluorophenyl)-2-(Phenylcarbamoyl)Amino-1,3-Thiazole-4-Carboxamide (CAS No: 941988-52-9) is a multifaceted compound with applications spanning drug discovery, materials science, and diagnostic technologies. Its unique chemical structure and versatile functional groups make it an invaluable asset for researchers across various disciplines. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in advancing scientific innovation and improving human health.